Cas no 1448128-52-6 (2-(4-bromophenyl)-1-{4-(furan-2-yl)methanesulfonylpiperidin-1-yl}ethan-1-one)

• Product Name: 2-(4-bromophenyl)-1-{4-(furan-2-yl)methanesulfonylpiperidin-1-yl}ethan-1-one
• CAS No: 1448128-52-6
• MF: C₁₈H₂₀BrNO₄S
• MW: 426.324703216553
• CID: 6388386
• PubChem ID: 71808887
• Update Time: 2025-05-22

2-(4-bromophenyl)-1-{4-(furan-2-yl)methanesulfonylpiperidin-1-yl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(4-bromophenyl)-1-{4-(furan-2-yl)methanesulfonylpiperidin-1-yl}ethan-1-one
• 2-(4-bromophenyl)-1-[4-(furan-2-ylmethylsulfonyl)piperidin-1-yl]ethanone
• 2-(4-bromophenyl)-1-{4-[(furan-2-yl)methanesulfonyl]piperidin-1-yl}ethan-1-one
• 2-(4-bromophenyl)-1-(4-((furan-2-ylmethyl)sulfonyl)piperidin-1-yl)ethanone
• AKOS024563883
• F6441-3990
• 1448128-52-6

• Inchi： 1S/C18H20BrNO4S/c19-15-5-3-14(4-6-15)18(21)12-20-9-7-17(8-10-20)25(22,23)13-16-2-1-11-24-16/h1-6,11,17H,7-10,12-13H2
• InChI Key： CRASIADVIYZMQQ-UHFFFAOYSA-N
• SMILES： C(N1CCC(S(CC2=CC=CO2)(=O)=O)CC1)C(=O)C1=CC=C(Br)C=C1

Computed Properties

• Exact Mass: 425.02964g/mol
• Monoisotopic Mass: 425.02964g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 546
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 76Ų

Additional information on 2-(4-bromophenyl)-1-{4-(furan-2-yl)methanesulfonylpiperidin-1-yl}ethan-1-one

Comprehensive Overview of 2-(4-bromophenyl)-1-{4-(furan-2-yl)methanesulfonylpiperidin-1-yl}ethan-1-one (CAS No. 1448128-52-6)

The compound 2-(4-bromophenyl)-1-{4-(furan-2-yl)methanesulfonylpiperidin-1-yl}ethan-1-one (CAS No. 1448128-52-6) is a highly specialized organic molecule with significant potential in pharmaceutical and materials science research. Its unique structure, featuring a bromophenyl group and a furan-2-yl methanesulfonylpiperidine moiety, makes it a subject of interest for drug discovery and development. Researchers are increasingly exploring its applications in targeted therapies, particularly in the context of enzyme inhibition and receptor modulation.

One of the most searched questions in scientific databases revolves around the synthetic pathways for 1448128-52-6. The compound is typically synthesized through multi-step organic reactions, including Suzuki coupling and sulfonylation, to achieve high purity and yield. Its molecular weight and solubility properties are also frequently queried, as these factors are critical for its formulation in preclinical studies. The furan ring in its structure contributes to its aromaticity, while the methanesulfonyl group enhances its stability under physiological conditions.

In the context of current trends, 2-(4-bromophenyl)-1-{4-(furan-2-yl)methanesulfonylpiperidin-1-yl}ethan-1-one has garnered attention due to its potential role in neurodegenerative disease research. Recent studies suggest that derivatives of this compound may interact with key proteins involved in Alzheimer's and Parkinson's diseases. This aligns with the growing public interest in neuroprotective agents and small-molecule therapeutics, as evidenced by search engine analytics.

From a structural perspective, the piperidine core of 1448128-52-6 is a common pharmacophore in many FDA-approved drugs, which further elevates its relevance. Computational chemistry tools, such as molecular docking and QSAR modeling, are often employed to predict its binding affinities and optimize its bioactivity. These methodologies are frequently searched by medicinal chemists seeking to design novel analogs with improved efficacy.

Another hot topic tied to this compound is its potential in cancer research. Preliminary data indicate that its bromophenyl moiety may exhibit selective cytotoxicity against certain cancer cell lines. This has led to a surge in queries about its mechanism of action and structure-activity relationships (SAR). Researchers are particularly interested in how modifications to the furan-2-yl or methanesulfonyl groups could enhance its antitumor properties.

Environmental and green chemistry considerations are also emerging as key discussion points. Scientists are exploring sustainable synthetic routes for 1448128-52-6, minimizing hazardous byproducts and energy consumption. This aligns with broader industry trends toward eco-friendly drug synthesis, a topic frequently searched in academic and industrial forums.

In summary, 2-(4-bromophenyl)-1-{4-(furan-2-yl)methanesulfonylpiperidin-1-yl}ethan-1-one represents a versatile scaffold with multifaceted applications. Its combination of aromatic, heterocyclic, and sulfonyl functionalities makes it a compelling candidate for further investigation. As research progresses, this compound is likely to remain a focal point in discussions about drug design, molecular targeting, and therapeutic innovation.